3,4-dimethyl-5-{[2-nitro-4-(trifluoromethyl)phenyl]thio}-4H-1,2,4-triazole

• IUPAC Name: 3,4-dimethyl-5-[2-nitro-4-(trifluoromethyl)phenyl]sulfanyl-1,2,4-triazole
• InChI: InChI=1S/C11H9F3N4O2S/c1-6-15-16-10(17(6)2)21-9-4-3-7(11(12,13)14)5-8(9)18(19)20/h3-5H,1-2H3
• InChI Key: DSOYSKKIZITTKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N1C)SC2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C11H9F3N4O2S
• Molecular Weight: 318.28 g/mol

Description

3,4-dimethyl-5-{[2-nitro-4-(trifluoromethyl)phenyl]thio}-4H-1,2,4-triazole is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3,4-dimethyl-5-{[2-nitro-4-(trifluoromethyl)phenyl]thio}-4H-1,2,4-triazole is not fully understood. However, studies have suggested that it may act by inhibiting specific enzymes or pathways in cells, leading to various physiological effects.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells and reduce inflammation in animal models. It has also been shown to have fungicidal and insecticidal activities. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4-dimethyl-5-{[2-nitro-4-(trifluoromethyl)phenyl]thio}-4H-1,2,4-triazole in lab experiments is its potential to induce specific physiological effects. However, its limited solubility in water and potential toxicity at high concentrations may pose challenges in experimental design.

Future Directions

Future research on 3,4-dimethyl-5-{[2-nitro-4-(trifluoromethyl)phenyl]thio}-4H-1,2,4-triazole could focus on further understanding its mechanism of action and exploring its potential applications in medicine, agriculture, and material science. Specifically, studies could investigate the compound's effects on specific enzymes or pathways in cells, as well as its potential use in drug delivery systems or as a component in organic electronics.
In conclusion, this compound is a chemical compound that has potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound.

Scientific Research Applications

3,4-dimethyl-5-{[2-nitro-4-(trifluoromethyl)phenyl]thio}-4H-1,2,4-triazole has been studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has been investigated for its anti-cancer and anti-inflammatory properties. In agriculture, it has been studied for its fungicidal and insecticidal activities. In material science, it has been explored for its potential use in organic electronics.